N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide
Overview
Description
N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide, also known as Mecam, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Mecam is a white crystalline powder that is soluble in water, ethanol, and methanol.
Mechanism of Action
The mechanism of action of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in the inflammatory response. By inhibiting COX enzymes, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide inhibits the activity of COX enzymes in a dose-dependent manner. In vivo studies have shown that N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide reduces inflammation and pain in animal models of arthritis. N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has also been shown to have a low toxicity profile, making it a potentially safe drug for human use.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide is its low toxicity profile, which makes it a potentially safe drug for human use. Another advantage is its relatively simple synthesis method, which makes it easy to produce in a laboratory setting. However, one of the limitations of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide is its limited solubility in organic solvents, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide. One direction is to further investigate its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Another direction is to study its potential as a drug delivery system. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide and its biochemical and physiological effects.
Synthesis Methods
The synthesis of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide involves the reaction between 4-aminobenzenesulfonamide and 2-methoxybenzoyl chloride in the presence of a base. The resulting product is then treated with acetic anhydride to yield N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been extensively studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology. In medicine, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. In biochemistry, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been used as a probe to study the structure and function of proteins. In pharmacology, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been studied for its potential use as a drug delivery system.
properties
IUPAC Name |
N-[4-[(2-methoxyphenyl)sulfamoyl]phenyl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4S/c1-11(18)16-12-7-9-13(10-8-12)22(19,20)17-14-5-3-4-6-15(14)21-2/h3-10,17H,1-2H3,(H,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPBSECKAKWJQLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90349915 | |
Record name | AN-329/40723581 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90349915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19838-01-8 | |
Record name | N-[4-[[(2-Methoxyphenyl)amino]sulfonyl]phenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19838-01-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | AN-329/40723581 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90349915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N4-ACETYL-N1-(2-METHOXYPHENYL)SULFANILAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.